Cas no 1489071-61-5 (4-(1-Phenyl-1h-pyrazol-4-yl)butan-1-amine)

4-(1-Phenyl-1H-pyrazol-4-yl)butan-1-amine is a versatile organic compound featuring a phenyl-substituted pyrazole core linked to a butylamine chain. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The amine functionality allows for further derivatization, enabling the formation of amides, imines, or other nitrogen-containing derivatives. Its aromatic pyrazole moiety contributes to stability and potential bioactivity, while the flexible butyl spacer enhances solubility and compatibility with various reaction conditions. The compound is particularly useful in medicinal chemistry for the development of targeted small-molecule therapeutics. Proper handling under inert conditions is recommended due to the amine's sensitivity to oxidation and moisture.

4-(1-Phenyl-1h-pyrazol-4-yl)butan-1-amine structure

1489071-61-5 structure

Product Name:4-(1-Phenyl-1h-pyrazol-4-yl)butan-1-amine

CAS No:1489071-61-5

MF:C₁₃H₁₇N₃

MW:215.294182538986

CID:6232577

PubChem ID:64209443

Update Time:2025-06-08

4-(1-Phenyl-1h-pyrazol-4-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

- 4-(1-Phenyl-1h-pyrazol-4-yl)butan-1-amine
- AKOS013529765
- 4-(1-phenylpyrazol-4-yl)butan-1-amine
- CS-0259975
- EN300-7437691
- 1489071-61-5
- Inchi： 1S/C13H17N3/c14-9-5-4-6-12-10-15-16(11-12)13-7-2-1-3-8-13/h1-3,7-8,10-11H,4-6,9,14H2
- InChI Key： GEINFNGPSNFQFT-UHFFFAOYSA-N
- SMILES： N1(C2C=CC=CC=2)C=C(C=N1)CCCCN

Computed Properties

Exact Mass: 215.142247555g/mol
Monoisotopic Mass: 215.142247555g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 43.8Å²

4-(1-Phenyl-1h-pyrazol-4-yl)butan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7437691-0.05g	4-(1-phenyl-1H-pyrazol-4-yl)butan-1-amine	1489071-61-5	95%	0.05g	$212.0	2024-05-23
Enamine	EN300-7437691-0.1g	4-(1-phenyl-1H-pyrazol-4-yl)butan-1-amine	1489071-61-5	95%	0.1g	$317.0	2024-05-23
Enamine	EN300-7437691-0.25g	4-(1-phenyl-1H-pyrazol-4-yl)butan-1-amine	1489071-61-5	95%	0.25g	$452.0	2024-05-23
Enamine	EN300-7437691-0.5g	4-(1-phenyl-1H-pyrazol-4-yl)butan-1-amine	1489071-61-5	95%	0.5g	$713.0	2024-05-23
Enamine	EN300-7437691-1.0g	4-(1-phenyl-1H-pyrazol-4-yl)butan-1-amine	1489071-61-5	95%	1.0g	$914.0	2024-05-23
Enamine	EN300-7437691-2.5g	4-(1-phenyl-1H-pyrazol-4-yl)butan-1-amine	1489071-61-5	95%	2.5g	$1791.0	2024-05-23
Enamine	EN300-7437691-5.0g	4-(1-phenyl-1H-pyrazol-4-yl)butan-1-amine	1489071-61-5	95%	5.0g	$2650.0	2024-05-23
Enamine	EN300-7437691-10.0g	4-(1-phenyl-1H-pyrazol-4-yl)butan-1-amine	1489071-61-5	95%	10.0g	$3929.0	2024-05-23
Aaron	AR028KA9-50mg	4-(1-phenyl-1H-pyrazol-4-yl)butan-1-amine	1489071-61-5	95%	50mg	$317.00	2023-12-16
Aaron	AR028KA9-100mg	4-(1-phenyl-1H-pyrazol-4-yl)butan-1-amine	1489071-61-5	95%	100mg	$461.00	2023-12-16

4-(1-Phenyl-1h-pyrazol-4-yl)butan-1-amine Related Literature

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Related Categories

Additional information on 4-(1-Phenyl-1h-pyrazol-4-yl)butan-1-amine

Comprehensive Overview of 4-(1-Phenyl-1h-pyrazol-4-yl)butan-1-amine (CAS No. 1489071-61-5)

4-(1-Phenyl-1h-pyrazol-4-yl)butan-1-amine, with the CAS number 1489071-61-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique pyrazole ring linked to a phenyl group and a butylamine chain, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications as a bioactive scaffold due to its structural similarity to compounds used in central nervous system (CNS) therapeutics and enzyme modulation.

The growing demand for novel pharmaceutical intermediates has placed 4-(1-Phenyl-1h-pyrazol-4-yl)butan-1-amine in the spotlight. Recent studies highlight its role in synthesizing small-molecule inhibitors, which are critical for targeting protein-protein interactions and signal transduction pathways. Its CAS number 1489071-61-5 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and drug design. Additionally, its pyrazole core aligns with trends in fragment-based drug discovery, a hot topic in AI-driven drug development.

From a synthetic perspective, 4-(1-Phenyl-1h-pyrazol-4-yl)butan-1-amine offers advantages such as high purity yield and scalable production. These attributes make it attractive for industrial applications, particularly in high-throughput screening and combinatorial chemistry. Users often search for "synthesis optimization of pyrazole derivatives" or "amine-functionalized heterocycles," underscoring the compound’s technical appeal. Its lipophilic properties also contribute to its utility in blood-brain barrier penetration studies, a key focus area for neurodegenerative disease research.

Beyond pharmaceuticals, CAS 1489071-61-5 is explored in material science for designing functionalized polymers and ligands for catalysis. The compound’s aromatic and aliphatic hybrid structure enables tunable interactions with metals, relevant for green chemistry initiatives. Environmental considerations, such as biodegradability and low toxicity, further enhance its profile in sustainable research. Searches like "eco-friendly heterocyclic amines" or "non-toxic chemical intermediates" reflect this trend.

In conclusion, 4-(1-Phenyl-1h-pyrazol-4-yl)butan-1-amine (1489071-61-5) represents a multifaceted compound with broad scientific and industrial potential. Its integration into cutting-edge research and alignment with user search trends—from drug discovery to sustainable chemistry—demonstrates its enduring relevance. Future studies may unlock further applications, solidifying its status as a high-value chemical entity.